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Compound of Interest

Compound Name: 3-Nitro-N-phenylthiophen-2-amine

Cat. No.: B1318104

In-Depth Technical Guide: 3-Nitro-N-
phenylthiophen-2-amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental molecular properties of 3-
Nitro-N-phenylthiophen-2-amine, a compound of interest in various research and
development domains.

Core Molecular Data

The essential molecular identifiers for 3-Nitro-N-phenylthiophen-2-amine are summarized in
the table below. This information is critical for accurate documentation, analysis, and
experimental design.

Property Value
Molecular Formula C10HsN202S
Molecular Weight 220.25 g/mol
CAS Number 78399-02-7[1]

Logical Relationship of Compound Properties
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The following diagram illustrates the logical flow from the compound's name to its fundamental
chemical properties.
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Figure 1. Logical relationship of chemical properties.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 3-Nitro-N-phenylthiophen-2-
amine would typically be outlined in specific research publications or patents pertaining to its
application. These protocols would include, but are not limited to:

o Synthesis: Detailed reaction conditions, including reactants, solvents, catalysts, temperature,
and reaction time. Purification methods such as chromatography or recrystallization would
also be specified.

o Structural Elucidation: Techniques like Nuclear Magnetic Resonance (NMR) spectroscopy
(*H and 13C), Mass Spectrometry (MS), and Infrared (IR) spectroscopy to confirm the
chemical structure.

» Purity Analysis: High-Performance Liquid Chromatography (HPLC) or Gas Chromatography
(GC) methods to determine the purity of the synthesized compound.
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It is recommended that researchers consult relevant scientific literature for specific, peer-
reviewed experimental methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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